Cas no 52548-14-8 (2-Iodo-5-methylbenzoic acid)

• Product Name: 2-Iodo-5-methylbenzoic acid
• CAS No: 52548-14-8
• MF: C₈H₇IO₂
• MW: 262.044454813004
• MDL: MFCD00079765
• CID: 370236
• PubChem ID: 142941
• Update Time: 2025-04-19

2-Iodo-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methylbenzoic acid
• Benzoic acid,2-iodo-5-methyl-
• 2-IODO-5-methyl BENZOIC ACID
• IDI1_012044
• 5-Methyl-2-iodobenzoic acid
• SCHEMBL1421936
• 2-iodo-5--methyl-benzoic acid
• Z979715400
• AC-23041
• 2-Iodo-5-methylbenzoicacid
• INGWGCDYAJKXKP-UHFFFAOYSA-
• HMS1432N19
• AKOS005254686
• Benzoic acid, 2-iodo-5-methyl-
• 2-Iodo-5-methyl-benzoic acid
• NS00032525
• EN300-62484
• Maybridge3_000657
• PB48903
• SR-01000643458-1
• InChI=1/C8H7IO2/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• 52548-14-8
• AM20040629
• A20384
• 2-iodanyl-5-methyl-benzoic acid
• SY017105
• MFCD00079765
• 2-Iodo-5-methylbenzoic acid, AldrichCPR
• CCG-54355
• PS-7357
• A829137
• CL8050
• CS-W009152
• DTXSID30200536
• J-509715
• FT-0649069
• STL554358
• DB-021228
• BBL100564

• MDL： MFCD00079765
• Inchi： 1S/C8H7IO2/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： INGWGCDYAJKXKP-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 261.94900
• Monoisotopic Mass: 261.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.867
• Melting Point: 122-124°C
• Boiling Point: 321.4°C at 760 mmHg
• Flash Point: 148.2℃
• Refractive Index: 1.645
• PSA: 37.30000
• LogP: 2.29780

2-Iodo-5-methylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：LIGHT SENSITIVE
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives